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Compound of Interest

Compound Name: 2-Methoxyphenylboronic acid

Cat. No.: B135780 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Methoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Methoxyphenylboronic acid, a versatile reagent widely utilized in organic synthesis and

medicinal chemistry.[1] This document details its key physical characteristics, outlines

standardized experimental protocols for their determination, and illustrates relevant chemical

processes and workflows.

Core Physical and Chemical Properties
2-Methoxyphenylboronic acid, also known as o-Anisylboronic acid, is an arylboronic acid

recognized for its critical role as a building block in the synthesis of complex organic molecules,

including pharmaceuticals and advanced materials.[1][2] Its utility is most prominent in

palladium-catalyzed Suzuki-Miyaura cross-coupling reactions for the formation of carbon-

carbon bonds.[1][2]

Data Summary
The quantitative physical properties of 2-Methoxyphenylboronic acid are summarized in the

table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₇H₉BO₃ [1][3]

Molecular Weight 151.96 g/mol [1][3][4][5]

Appearance
White to off-white crystalline

powder or crystals
[1][6]

Melting Point 105-110 °C [1][4][5][7]

Boiling Point 319.3 ± 44.0 °C (Predicted) [2][7]

pKa 8.55 ± 0.58 (Predicted) [2][8]

Solubility

Insoluble in water; Slightly

soluble in Chloroform and

Ethyl Acetate; Soluble in

Methanol.

[2][7][9]

CAS Number 5720-06-9 [1][3][4]

Experimental Protocols
Detailed methodologies for determining the key physical properties of 2-
Methoxyphenylboronic acid are provided below. These protocols are generalized from

standard laboratory techniques.

Melting Point Determination
The melting point is a crucial indicator of purity for a solid organic compound. A sharp melting

range (typically 0.5-1.0°C) is characteristic of a pure substance, while impurities tend to

depress and broaden the melting range.[2]

Methodology: Capillary Method using a Melting Point Apparatus

Sample Preparation: Place a small amount of dry 2-Methoxyphenylboronic acid powder on

a clean, dry surface. Gently press the open end of a glass capillary tube into the powder to

collect a small sample. Tap the sealed end of the capillary on a hard surface to pack the

sample down to a height of 1-2 mm.[7][9]
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Apparatus Setup: Place the prepared capillary tube into the sample holder of a melting point

apparatus (e.g., Mel-Temp).[2]

Approximate Determination: Heat the apparatus rapidly to obtain an approximate melting

point. This provides a target range for a more accurate measurement.[2]

Accurate Determination: Allow the apparatus to cool. Prepare a new sample and heat it

quickly to about 15-20°C below the approximate melting point. Then, reduce the heating rate

to approximately 1-2°C per minute.[2][3]

Data Recording: Record the temperature at which the first drop of liquid appears (the

beginning of the melting range) and the temperature at which the entire sample has turned

into a clear liquid (the end of the melting range).[2][7] Repeat the measurement with a fresh

sample to ensure consistency.

Solubility Determination
Solubility provides insight into the polarity of a molecule and helps in selecting appropriate

solvents for reactions and purifications. The principle "like dissolves like" is a fundamental

guide.[10]

Methodology: Qualitative Solubility Test

Preparation: Place approximately 25 mg of 2-Methoxyphenylboronic acid into a small test

tube.

Solvent Addition: Add the chosen solvent (e.g., water, methanol, ethyl acetate) dropwise, in

0.25 mL increments, up to a total volume of approximately 1.5 mL.

Observation: After each addition, vigorously shake or stir the mixture and observe if the solid

dissolves.[5][6]

Classification:

Soluble: The entire solid dissolves completely, forming a homogeneous solution.

Slightly Soluble: A noticeable amount of solid dissolves, but some remains undissolved.
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Insoluble: The solid does not appear to dissolve at all.

Testing Multiple Solvents: Repeat the procedure with a range of solvents of varying polarities

(e.g., water, methanol, chloroform, hexane) to create a solubility profile.

pKa Determination
The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in

solution. For boronic acids, the pKa reflects the equilibrium between the neutral trigonal planar

acid and the anionic tetrahedral boronate species. This property is crucial for understanding its

reactivity, particularly in base-mediated reactions like the Suzuki coupling.[11]

Methodology: Potentiometric Titration

Solution Preparation: Accurately weigh a sample of 2-Methoxyphenylboronic acid and

dissolve it in a suitable solvent system (often a mixture of water and an organic co-solvent

like methanol due to limited water solubility) to create a solution of known concentration

(e.g., 1 mM).[12][13] To maintain constant ionic strength, a salt such as KCl (0.15 M) can be

added.[12]

Apparatus Calibration: Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7,

and 10).[12][13]

Titration Setup: Place the boronic acid solution in a beaker with a magnetic stirrer. Immerse

the calibrated pH electrode in the solution. Purge the solution with an inert gas like nitrogen

to remove dissolved CO₂, which can interfere with the measurement.[12]

Titration: Add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise

increments using a burette.[13]

Data Collection: After each addition of titrant, allow the pH to stabilize and record the pH

value and the total volume of titrant added. Continue this process well past the equivalence

point.

Analysis: Plot the recorded pH values against the volume of NaOH added to generate a

titration curve. The pKa is the pH at the half-equivalence point, which corresponds to the
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inflection point of the curve.[14] The experiment should be repeated multiple times to ensure

accuracy.[12]

Visualizations: Workflows and Relationships
The following diagrams, created using the DOT language, illustrate key experimental and

logical workflows related to 2-Methoxyphenylboronic acid.
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Experimental Workflow for pKa Determination

Prepare 1 mM Boronic Acid
Solution in H₂O/MeOH

Setup Titration Vessel:
- Add Solution & Stir Bar
- Immerse pH Electrode

- Purge with N₂

Calibrate pH Meter
(pH 4, 7, 10 Buffers)

Titrate with Standardized
0.1 M NaOH Solution

Record pH after
each Titrant Addition

Incremental Additions Allow pH to Stabilize

Plot pH vs. Volume NaOH

Determine pKa at
Half-Equivalence Point

Click to download full resolution via product page

Caption: Workflow for determining the pKa of a boronic acid via potentiometric titration.
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General Workflow for Suzuki-Miyaura Coupling

Combine Reactants:
- 2-Methoxyphenylboronic Acid

- Aryl Halide (Ar-X)
- Palladium Catalyst
- Base (e.g., K₂CO₃)

Establish Inert Atmosphere
(Evacuate & Backfill with N₂/Ar)

Add Degassed Solvent
(e.g., Dioxane/Water)

Heat Reaction Mixture
(e.g., 80-100 °C)

Monitor by TLC/LC-MS

Work-up:
- Cool to RT

- Dilute & Extract
- Dry Organic Layer

Purify Crude Product
(Column Chromatography)

Isolate Biaryl Product

Click to download full resolution via product page

Caption: A typical experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Catalytic Cycle of Suzuki-Miyaura Reaction

Pd(0)L₂
(Active Catalyst)
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Caption: The key mechanistic steps in the palladium-catalyzed Suzuki-Miyaura coupling cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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